Cas no 686744-05-8 (2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 686744-05-8
• MF: C₂₄H₁₈F₄N₂O₃S
• MW: 490.469938755035
• CID: 6198705
• PubChem ID: 2157614
• Update Time: 2025-05-24

2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide
• 686744-05-8
• AKOS024585565
• EU-0056442
• 2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfonyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)-N-(2-(trifluoromethyl)phenyl)acetamide
• F0590-0274
• 2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C24H18F4N2O3S/c25-17-11-9-16(10-12-17)13-30-14-22(18-5-1-4-8-21(18)30)34(32,33)15-23(31)29-20-7-3-2-6-19(20)24(26,27)28/h1-12,14H,13,15H2,(H,29,31)
• InChI Key： JGVIHGDKDGYBBG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)(C1=CN(CC2C=CC(=CC=2)F)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 490.09742626g/mol
• Monoisotopic Mass: 490.09742626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 686744-05-8)

2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide, with the CAS number 686744-05-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring fluorophenyl, indole, and trifluoromethyl groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonyl and acetamide functionalities, which are known to play critical roles in modulating biological activity.

In recent years, the demand for fluorinated compounds like 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide has surged due to their enhanced stability and bioavailability. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often improves metabolic resistance and binding affinity to target proteins. This compound’s trifluoromethyl group is especially noteworthy, as it is frequently used in the design of kinase inhibitors and GPCR modulators, which are hot topics in current drug development pipelines.

The indole scaffold present in this molecule is another key feature driving its research relevance. Indole derivatives are widely studied for their diverse pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective effects. Given the rising global focus on precision medicine and targeted therapies, the structural complexity of 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide makes it a promising candidate for further investigation. Researchers are also exploring its potential in proteomics and biomarker discovery, aligning with the growing interest in personalized healthcare solutions.

From a synthetic chemistry perspective, the compound’s sulfonyl linkage offers versatility in derivatization, enabling the creation of analogs with tailored properties. This adaptability is crucial for addressing challenges in drug solubility and oral bioavailability, which are frequently searched topics in pharmaceutical forums. Additionally, the electron-withdrawing nature of the trifluoromethyl group enhances the compound’s reactivity, making it a valuable intermediate in multi-step synthetic routes. Such characteristics are highly sought after in the development of next-generation therapeutics.

Beyond its pharmaceutical potential, 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide is also of interest in material science. Fluorinated compounds are increasingly used in the design of organic electronic materials and liquid crystals, areas that are gaining traction due to advancements in flexible electronics and display technologies. The compound’s robust aromatic system and polar functional groups could contribute to innovations in these fields, further expanding its utility beyond traditional applications.

In summary, 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 686744-05-8) represents a multifaceted compound with significant promise across multiple scientific disciplines. Its structural features align with current trends in drug design, material innovation, and biochemical research, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in cutting-edge research and development efforts.